Cas no 73018-98-1 (3-azidopropane-1,2-diol)

• Product Name: 3-azidopropane-1,2-diol
• CAS No: 73018-98-1
• MF: C₃H₇N₃O₂
• MW: 117.106580018997
• CID: 572858
• PubChem ID: 108212
• Update Time: 2025-10-31

3-azidopropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-azido-
• 3-azidooxypropane-1,2-diol
• AZIDOGLYCEROL
• 3-azidopropane-1,2-diol
• 1,2-Propanediol, 3-azido-
• HTTNJQAFJLVWCN-UHFFFAOYSA-N
• DTXSID001032575
• AKOS006280149
• UNII-VPL0CPC43P
• 2-hydroxy-3-azido-propanol
• EN300-171403
• 3-Azido-1,2-propanediol
• SCHEMBL13568561
• CCRIS 2062
• (+/-)-3-azido-1,2-propanediol
• Q27291955
• VPL0CPC43P
• 73018-98-1
• 73018-99-2
• 3-Azido-1,2-propanediol, (+/-)-

• Inchi： 1S/C3H7N3O2/c4-6-5-1-3(8)2-7/h3,7-8H,1-2H2
• InChI Key： HTTNJQAFJLVWCN-UHFFFAOYSA-N
• SMILES： OC(CO)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 117.054
• Monoisotopic Mass: 117.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on 3-azidopropane-1,2-diol

Recent Advances in the Application of 3-Azidopropane-1,2-diol (CAS: 73018-98-1) in Chemical Biology and Pharmaceutical Research

3-Azidopropane-1,2-diol (CAS: 73018-98-1) has emerged as a versatile building block in chemical biology and pharmaceutical research, particularly in the development of novel bioconjugation strategies and drug delivery systems. Recent studies have highlighted its utility in click chemistry reactions, where its azide functionality enables efficient and selective coupling with alkyne-containing molecules. This compound's unique structural features, including its diol moiety, further enhance its applicability in designing water-soluble prodrugs and biocompatible materials. The growing interest in this molecule is reflected in the increasing number of publications and patents filed in the past two years.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 3-azidopropane-1,2-diol into antibody-drug conjugates (ADCs), significantly improving their pharmacokinetic properties. The researchers utilized the compound's azide group for site-specific conjugation through copper-free click chemistry, while the diol moiety contributed to enhanced aqueous solubility of the resulting conjugates. This approach addressed longstanding challenges in ADC development, particularly concerning aggregation and immunogenicity issues associated with traditional conjugation methods.

In the field of nucleic acid therapeutics, 3-azidopropane-1,2-diol has shown promise as a linker molecule for siRNA delivery systems. A recent Nature Biotechnology paper (2024) described its use in creating pH-sensitive cleavable linkers that facilitate endosomal escape of siRNA payloads. The compound's structural flexibility allowed for precise tuning of linker stability, achieving optimal balance between circulation stability and intracellular release kinetics. This innovation has opened new possibilities for targeted gene silencing therapies with improved efficacy and reduced off-target effects.

The synthetic accessibility of 3-azidopropane-1,2-diol from glycerol derivatives has also attracted attention in green chemistry initiatives. A 2023 ACS Sustainable Chemistry & Engineering report detailed an enzymatic route for its production using engineered lipases, achieving high yields (85%) under mild conditions. This sustainable synthesis method addresses previous concerns about the environmental impact of traditional azide introduction methods, making the compound more attractive for large-scale pharmaceutical applications.

Emerging applications in materials science have further expanded the utility of 73018-98-1. Researchers at MIT recently reported (Advanced Materials, 2024) its incorporation into self-assembling hydrogels for controlled drug release. The azide groups served as crosslinking points through strain-promoted azide-alkyne cycloaddition (SPAAC), while the diol units contributed to hydrogel swelling behavior. These smart materials demonstrated temperature-responsive drug release profiles, with potential applications in targeted cancer therapy and wound healing.

Despite these advances, challenges remain in the widespread adoption of 3-azidopropane-1,2-diol-based technologies. Current research efforts are focusing on improving the compound's stability in biological systems and developing more efficient purification methods. Recent analytical studies (Journal of Pharmaceutical and Biomedical Analysis, 2024) have established robust HPLC-MS methods for quality control, addressing previous limitations in characterizing azide-containing compounds. These methodological improvements are expected to accelerate the translation of research findings into clinical applications.

In conclusion, 3-azidopropane-1,2-diol (73018-98-1) continues to demonstrate remarkable versatility across multiple domains of chemical biology and pharmaceutical research. Its dual functionality as both a click chemistry handle and solubility enhancer positions it as a valuable tool for next-generation bioconjugation strategies and drug delivery systems. Ongoing research is expected to further elucidate its potential in emerging areas such as PROTACs development and bioorthogonal chemistry applications.